Cas no 76567-41-4 (1,3-Benzenediol,5-(2-amino-3-hydroxypropyl)-)

• Product name: 1,3-Benzenediol,5-(2-amino-3-hydroxypropyl)-
• CAS No: 76567-41-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 563932
• PubChem ID: 131269

1,3-Benzenediol,5-(2-amino-3-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-(2-amino-3-hydroxypropyl)-
• REN-293
• 1,3-Benzendiol, 5-(2-amino-3-hydroxypropyl)-
• 2-Amino-3-(3,5-dihydroxyphenyl)-1-propanol
• REN 293
• 5-(2-amino-3-hydroxypropyl)benzene-1,3-diol
• DTXSID80997909
• 76567-41-4
• SCHEMBL11695160
• 5-(2-Amino-3-hydroxypropyl)-1,3-benzenediol hydrochloride

• Inchi： InChI=1S/C9H13NO3/c10-7(5-11)1-6-2-8(12)4-9(13)3-6/h2-4,7,11-13H,1,5,10H2
• InChI Key： DQTOAQFCMSZATC-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1O)O)CC(CO)N

Computed Properties

• Exact Mass: 183.09
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7Ų
• XLogP3: -0.1

Experimental Properties

• Density: 1.335
• Boiling Point: 442.7°C at 760 mmHg
• Flash Point: 221.6°C
• Refractive Index: 1.636